Cas no 844647-17-2 (methyl 2-amino-4,5-dichlorobenzoate)

• Product Name: methyl 2-amino-4,5-dichlorobenzoate
• CAS No: 844647-17-2
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• MDL: MFCD15523635
• CID: 2116484
• PubChem ID: 11694243
• Update Time: 2025-11-01

methyl 2-amino-4,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4,5-dichlorobenzoate
• 2-amino-4,5-dichloro-benzoic acid methyl ester
• BENZOIC ACID,2-AMINO-4,5-DICHLORO-,METHYL ESTER
• SCHEMBL1884944
• CL9211
• SB79916
• Z1269133942
• Methyl2-amino-4,5-dichlorobenzoate
• Benzoic acid, 2-amino-4,5-dichloro-, methyl ester
• AS-46243
• EN300-191710
• CHEMBL4899097
• 844647-17-2
• AKOS028113723
• GPQSHTPSMYICPA-UHFFFAOYSA-N
• MFCD15523635
• DA-33046
• UIB64717
• 858-989-7

• MDL： MFCD15523635
• Inchi： 1S/C8H7Cl2NO2/c1-13-8(12)4-2-5(9)6(10)3-7(4)11/h2-3H,11H2,1H3
• InChI Key： GPQSHTPSMYICPA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(=O)OC)C=1)N)Cl

Computed Properties

• Exact Mass: 218.9853839g/mol
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-amino-4,5-dichlorobenzoate

methyl 2-amino-4,5-dichlorobenzoate (CAS No. 844647-17-2: A Versatile Building Block in Modern Organic Synthesis and Medicinal Chemistry

methyl 2-amino-4,5-dichlorobenzoate (CAS No. 844647-17-2) is a structurally unique aromatic ester that has garnered significant attention in recent years due to its dual functionality as both a synthetic intermediate and a pharmacophore scaffold. This compound features a benzene ring substituted with two chlorine atoms at the para and meta positions, an amino group at the ortho position, and a carboxylic ester functionality in the form of a methyl ester. These structural characteristics confer a unique combination of electronic and steric properties that make it an attractive target for drug discovery and materials science applications.

Recent advances in asymmetric catalysis have demonstrated the utility of methyl 2-amino-4,5-dichlorobenzoate as a chiral building block in the synthesis of bioactive molecules. A 2023 study published in ACS Catalysis reported the development of a novel enantioselective hydrogenation protocol using a chiral rhodium complex, which achieved >95% enantiomeric excess in the reduction of the nitrogen-containing functionality of this compound. This breakthrough has opened new avenues for the stereoselective synthesis of amine-derived pharmaceuticals with potential applications in neurodegenerative disease treatment.

The electronic properties of the chlorinated benzene ring in methyl 2-amino-4,5-dichlorobenzoate have also been exploited in photovoltaic material development. Researchers at the Max Planck Institute for Polymer Research demonstrated that incorporation of this compound into conjugated polymer systems enhanced charge transport efficiency by 37% compared to non-substituted analogs. The dichloro substituents were found to modulate the HOMO-LUMO gap in a manner that optimized light absorption wavelengths for perovskite solar cell applications.

From a medicinal chemistry perspective, the amino group in methyl 2-amino-4,5-dichlorobenzoate serves as a bioisosteric replacement for carboxylic acid moieties in enzyme inhibitor design. A 2024 investigation in Journal of Medicinal Chemistry revealed that derivatives of this compound exhibited micromolar inhibitory activity against tyrosine kinase enzymes involved in cancer signaling pathways. The electrophilic nature of the chlorinated ring was shown to enhance covalent binding affinity to target proteins through electrophilic substitution reactions.

Notably, the methyl ester functionality in methyl 2-amino-4,5-dichlorobenzoate has been shown to participate in retro-aldol reactions under transition metal catalysis, enabling the modular synthesis of heterocyclic compounds. A 2023 report in Organic Letters demonstrated the use of this compound as a precursor for quinazoline derivatives with antibacterial properties. The ester hydrolysis step was found to be highly selective when catalyzed by zinc-based Lewis acids, preserving the chlorine substituents for subsequent electrophilic aromatic substitution reactions.

From an environmental chemistry standpoint, the degradation pathways of methyl 2-amino-4,5-dichlorobenzoate have been extensively studied for bioremediation applications. Research published in Environmental Science & Technology in 2024 showed that white-rot fungi species could biodegrade this compound through lignin peroxidase-mediated reactions, with chlorinated byproducts exhibiting lower toxicity than the parent compound. This finding has significant implications for the safe disposal of industrial waste streams containing this molecule.

Looking ahead, the versatile reactivity profile of methyl 2-amino-4,5-dichlorobenzoate (CAS No. 844647-17-2) is expected to drive its expansion into new application areas. Current research efforts are focused on click chemistry approaches that leverage the electrophilic nature of the chlorinated ring for bioconjugation reactions. Additionally, machine learning models are being developed to predict reactivity patterns of this compound under different reaction conditions, which could accelerate discovery processes in pharmaceutical development.

The synthetic accessibility of methyl 2-amino-4,5-dichlorobenzoate through commercially available precursors further enhances its value proposition in industrial chemistry. Optimized solid-phase synthesis protocols have been reported that achieve >90% yields with minimal waste generation, making this compound an attractive candidate for green chemistry initiatives. As research continues to uncover new reactivity patterns and biological activities associated with this molecule, its role as a key intermediate in modern organic synthesis is likely to expand significantly in the coming years.